N1-(2-chlorobenzyl)-N2-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)oxalamide
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Description
N1-(2-chlorobenzyl)-N2-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C18H23ClN4O2 and its molecular weight is 362.86. The purity is usually 95%.
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Scientific Research Applications
Catalyst Development in Chemical Reactions
Research has shown that compounds with similar structural features to N1-(2-chlorobenzyl)-N2-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)oxalamide are used in the development of catalysts for various chemical reactions. For instance, unsymmetrical pyrazolylmethylpyridine metal complexes, which share structural similarities, have been utilized as catalysts in ethylene oligomerization reactions, demonstrating the role of solvents and co-catalysts in product distribution (Nyamato, Ojwach, & Akerman, 2014).
Structural Studies and Material Science
Compounds structurally related to this compound are often subjects of structural studies in material science. For example, ortho-palladated oximes, with a comparable molecular structure, have been synthesized and characterized, showcasing their potential in various applications in material science and chemistry (Ryabov et al., 1992).
Optoelectronics and Nonlinear Optics
Research into compounds with similar structures has extended into the field of optoelectronics and nonlinear optics. For instance, phenylethynylpyridinium derivatives, which are structurally related, have been synthesized and their properties in second-order nonlinear optics have been investigated. This research provides insights into the application of such compounds in developing advanced optoelectronic materials (Umezawa et al., 2005).
Neuroscience and Medical Imaging
In the field of neuroscience and medical imaging, compounds structurally similar to this compound have been used. For example, derivatives of dimethylamino naphthyl groups have been applied in PET imaging to identify neurofibrillary tangles and beta-amyloid plaques in Alzheimer's disease patients (Shoghi-Jadid et al., 2002).
Polymer Science
In polymer science, research has explored the use of compounds with similar structures for various applications. For example, studies on poly(N-isopropylacrylamide) prepared by atom transfer radical polymerization have utilized similar compounds as part of the process, contributing to advancements in polymer science (Xia, Yin, Burke, & Stöver, 2005).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-N'-[2-(dimethylamino)-2-(1-methylpyrrol-2-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23ClN4O2/c1-22(2)16(15-9-6-10-23(15)3)12-21-18(25)17(24)20-11-13-7-4-5-8-14(13)19/h4-10,16H,11-12H2,1-3H3,(H,20,24)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXUAFXCHLZMXAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(CNC(=O)C(=O)NCC2=CC=CC=C2Cl)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.